Cas no 77572-84-0 (4-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]aniline)

4-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]aniline structure
77572-84-0 structure
Product Name:4-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]aniline
CAS No:77572-84-0
MF:C18H21N5
MW:307.392843008041
CID:1788194
PubChem ID:183903
Update Time:2025-04-21

4-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]aniline Chemical and Physical Properties

Names and Identifiers

    • 4-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]aniline
    • DTXCID60150737
    • 77572-84-0
    • H8208
    • H 8208
    • DTXSID40228246
    • 2-(4'-Aminophenyl)-5-(4'-methylpiperazin-1-yl)benzimidazole
    • Benzenamine, 4-(5-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl)-
    • Hoechst-8208
    • Inchi: 1S/C18H21N5/c1-22-8-10-23(11-9-22)15-6-7-16-17(12-15)21-18(20-16)13-2-4-14(19)5-3-13/h2-7,12H,8-11,19H2,1H3,(H,20,21)
    • InChI Key: GLVRIHLZMKQZSA-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C3C(=C2)NC(C2C=CC(=CC=2)N)=N3)CCN(C)CC1

Computed Properties

  • Exact Mass: 307.17993
  • Monoisotopic Mass: 307.17969569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61.2Ų

Experimental Properties

  • PSA: 61.18
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